Cas no 392239-08-6 (5-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 5-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 392239-08-6
• MF: C₂₂H₂₇N₃O₄S₂
• MW: 461.597482919693
• CID: 6202975
• PubChem ID: 4052088
• Update Time: 2025-05-22

5-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• F0325-0257
• 5-methyl-2-[4-(piperidine-1-sulfonyl)benzamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• SR-01000424513
• AB00667247-01
• Oprea1_502334
• 392239-08-6
• 5-methyl-2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS024575421
• 5-methyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• SR-01000424513-1

• Inchi： 1S/C22H27N3O4S2/c1-14-5-10-18-17(13-14)19(20(23)26)22(30-18)24-21(27)15-6-8-16(9-7-15)31(28,29)25-11-3-2-4-12-25/h6-9,14H,2-5,10-13H2,1H3,(H2,23,26)(H,24,27)
• InChI Key： LLWHGVNKERWYDF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1=C(C(N)=O)C2=C(CCC(C)C2)S1)=O)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 461.14429870g/mol
• Monoisotopic Mass: 461.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

5-Methyl-2-[4-(Piperidine-1-Sulfonyl)Benzamido]-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 392239-08-6, known as 5-methyl-2-[4-(piperidine-1-sulfonyl)benzamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This molecule is a derivative of the benzothiophene class, which has been extensively studied for its role in drug discovery and materials science.

Benzothiophene is a heterocyclic aromatic compound that serves as a versatile scaffold for the design of various bioactive molecules. The presence of the thiophene ring in this compound contributes to its stability and ability to participate in diverse chemical reactions. The piperidine sulfonyl group attached to the benzene ring introduces additional functionality, enhancing the compound's potential for interaction with biological targets.

Recent studies have highlighted the importance of sulfonamide groups in medicinal chemistry, particularly in modulating the pharmacokinetic properties of drugs. The sulfonamide moiety in this compound not only enhances solubility but also plays a crucial role in stabilizing interactions with target proteins. This makes it a promising candidate for further exploration in drug development.

The tetrahydrobenzothiophene ring system is another key feature of this compound. This structure is known for its ability to adopt multiple conformations, which can be advantageous in binding to specific receptor sites. The methyl group substitution further modulates the electronic properties of the molecule, potentially influencing its reactivity and selectivity.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The incorporation of the piperidine sulfonyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve this complex structure.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzyme targets. These findings suggest that it could serve as a lead compound for further optimization in therapeutic areas such as oncology or inflammation.

The development of novel synthetic routes for this compound continues to be an area of active research. Scientists are exploring greener chemistry approaches, such as using microwave-assisted synthesis or catalytic methods, to improve efficiency and reduce environmental impact.

In conclusion, 5-methyl-2-[4-(piperidine-1-sulfonyl)benzamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a valuable addition to the arsenal of bioactive molecules available for research and development. Its unique structure and functional groups make it an attractive candidate for further investigation into its potential applications in medicine and beyond.